(2E,15Z)-tetracosadienoyl-CoA

• Molecular Formula: C45H78N7O17P3S
• Molecular Weight: 1114.1 g/mol
• InChI: InChI=1S/C45H78N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-36(54)73-29-28-47-35(53)26-27-48-43(57)40(56)45(2,3)31-66-72(63,64)69-71(61,62)65-30-34-39(68-70(58,59)60)38(55)44(67-34)52-33-51-37-41(46)49-32-50-42(37)52/h11-12,24-25,32-34,38-40,44,55-56H,4-10,13-23,26-31H2,1-3H3,(H,47,53)(H,48,57)(H,61,62)(H,63,64)(H2,46,49,50)(H2,58,59,60)/b12-11-,25-24+/t34-,38-,39-,40+,44-/m1/s1
• InChIKey: VXYLAQGCUVCPNJ-KXWYWQGCSA-N

Accurate VLCFA metabolism studies require the exact acyl-CoA species. Substitution with saturated or wrong unsaturated analogs invalidates TECR or beta-oxidation data. - **Definitive TECR substrate**: Required for NADPH-dependent reductase assays & inhibitor screens. - **Peroxisomal flux tracer**: Quantify chain-shortening in disorders like X-ALD. - **LC-HRMS standard**: Monoisotopic mass 1109.40967 Da (charge -4) distinguishes C24:1 & C24:0 species. Supplied for immediate use in microsomal or peroxisomal assays.

(2E,15Z)-Tetracosadienoyl-CoA Overview

(2E,15Z)-tetracosadienoyl‑CoA (also designated (2E,15Z)-tetracosadienoyl‑coenzyme A or trans,cis‑2,15‑tetracosadienoyl‑CoA) is a C24:2 very‑long‑chain fatty acyl‑CoA (VLCFA‑CoA) that bears a conjugated 2,3‑trans double bond and a cis double bond at the 15‑position. It is the major ionized species (tetra‑anion) at physiological pH [1] and serves as an obligatory intermediate in both the microsomal elongation of unsaturated fatty acids and the peroxisomal β‑oxidation of VLCFA. The compound is formally derived from (2E,15Z)-tetracosadienoic acid and is structurally defined by the ChEBI database (CHEBI:76393 / CHEBI:76523) [2].

Microsomal elongation intermediate with obligatory TECR substrate requirement

Peroxisomal β-oxidation flux analysis in rodent models

High-resolution mass spectrometry reference standard for VLCFA-CoA

• [1] ChEBI: CHEBI:76393 - (2E,15Z)-tetracosadienoyl-CoA(4−). EMBL‑EBI. (Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:76393) View Source
• [2] ChEBI: CHEBI:76523 - (2E,15Z)-tetracosadienoyl-CoA. EMBL‑EBI. (Available at: https://www.ebi.ac.uk/chebi/chebiOntology.do?chebiId=CHEBI:76523) View Source

(2E,15Z)-Tetracosadienoyl-CoA Substitution Challenges

Generic substitution of (2E,15Z)-tetracosadienoyl‑CoA with a saturated (e.g., tetracosanoyl‑CoA, C24:0‑CoA) or mono‑unsaturated (e.g., (15Z)-tetracosenoyl‑CoA, C24:1‑CoA) analog fundamentally alters the reaction landscape. The 2,3‑trans double bond is an absolute structural requirement for enoyl‑CoA reductase (TECR) and enoyl‑CoA hydratase/isomerase activities; substituting this conjugated trans‑enoyl moiety with a saturated chain abolishes substrate recognition by the TECR‑catalyzed NADPH‑dependent reduction step [1]. Moreover, the specific C24 chain length and the distal 15‑cis double bond dictate whether the acyl‑CoA enters peroxisomal β‑oxidation (for chain shortening) or serves as an elongation intermediate—a bifurcation that cannot be recapitulated with C22 or C26 analogs. Consequently, using an incorrect acyl‑CoA species yields either no activity or a completely different product profile, invalidating kinetic, pathway‑tracing, or metabolic‑engineering experiments [2].

Attribute

(2E,15Z)-Tetracosadienoyl-CoA

C24:0 / C24:1 Analogs

TECR Substrate

Absolute requirement

Not recognized

Metabolic Pathway

Elongation or β-oxidation, species-dependent

Alters product profile

HRMS Identification

Clear differentiation via monoisotopic mass

Near-isobaric interference

• [1] Human‑GEM reaction MAR02330: H+ + NADPH + trans,cis‑2,15‑tetracosadienoyl‑CoA → (15Z)-tetracosenoyl‑CoA + NADP+. Metabolic Atlas. (Available at: https://ftp.metabolicatlas.org/explore/Human-GEM/gem-browser/reaction/MAR02330) View Source
• [2] Rat‑GEM reaction MAR03331: H2O + trans,cis‑2,15‑tetracosadienoyl‑CoA → 3(S)-hydroxy‑cis‑15‑tetracosaenoyl‑CoA. Metabolic Atlas. (Available at: https://ftp.metabolicatlas.org/explore/Rat-GEM/gem-browser/reaction/MAR03331) View Source

(2E,15Z)-Tetracosadienoyl-CoA Evidence Comparison

Metabolic Fate: Elongation vs. Hydration

In the human genome‑scale metabolic model (Human‑GEM), (2E,15Z)-tetracosadienoyl‑CoA participates exclusively in the NADPH‑dependent reduction catalyzed by TECR/TECRL (EC 1.3.1.93), yielding (15Z)-tetracosenoyl‑CoA. This reaction is part of the unsaturated fatty acid biosynthesis subsystem and has a defined model flux bound of 0–1000 (arbitrary units) [1]. In contrast, the same compound in the rat genome‑scale model (Rat‑GEM) is assigned to the peroxisomal β‑oxidation of unsaturated fatty acids (n‑9), where it undergoes hydration to 3(S)-hydroxy‑cis‑15‑tetracosaenoyl‑CoA (EC 4.2.1.17, reversible flag = No) [2].

Metabolic Fate

Cross-study comparable

Human-GEM: NADPH-dependent reduction → (15Z)-tetracosenoyl-CoA

Rat-GEM: hydration → 3(S)-hydroxy-cis-15-tetracosaenoyl-CoA

Species-specific pathway assignment impacts tracer selection

Model-derived flux annotations

Evidence Dimension	Reaction pathway assignment in curated genome‑scale models
Target Compound Data	(2E,15Z)-tetracosadienoyl‑CoA → (15Z)-tetracosenoyl‑CoA (Human‑GEM, NADPH‑dependent reduction)
Comparator Or Baseline	(2E,15Z)-tetracosadienoyl‑CoA → 3(S)-hydroxy‑cis‑15‑tetracosaenoyl‑CoA (Rat‑GEM, hydration)
Quantified Difference	Two distinct, species‑specific metabolic fates within the same model‑building framework
Conditions	Human‑GEM (cytosol, fatty acid biosynthesis) vs. Rat‑GEM (peroxisome, β‑oxidation)

Why This Matters

This differential annotation directly impacts the choice of (2E,15Z)-tetracosadienoyl‑CoA as a tracer or flux substrate in human vs. rodent model systems; using a C24:1‑CoA or C24:0‑CoA would not engage either pathway as defined.

• [1] Human‑GEM reaction MAR02330: H+ + NADPH + trans,cis‑2,15‑tetracosadienoyl‑CoA → (15Z)-tetracosenoyl‑CoA + NADP+. Metabolic Atlas. (Available at: https://ftp.metabolicatlas.org/explore/Human-GEM/gem-browser/reaction/MAR02330) View Source
• [2] Rat‑GEM reaction MAR03331: H2O + trans,cis‑2,15‑tetracosadienoyl‑CoA → 3(S)-hydroxy‑cis‑15‑tetracosaenoyl‑CoA. Metabolic Atlas. (Available at: https://ftp.metabolicatlas.org/explore/Rat-GEM/gem-browser/reaction/MAR03331) View Source

Exclusive TECR Substrate

(2E,15Z)-tetracosadienoyl‑CoA is the explicit substrate for the trans‑2,3‑enoyl‑CoA reductase (TECR, EC 1.3.1.93) encoded by the TECR and TECRL genes. This reductase catalyzes the final, rate‑limiting step of the microsomal fatty acid elongation cycle, converting the trans‑2,3‑enoyl‑CoA intermediate to the saturated acyl‑CoA product. The requirement for the 2,3‑trans configuration is absolute; no saturated or 3‑cis‑enoyl‑CoA species is accepted by this enzyme [1]. In contrast, a closely related in‑class compound, (15Z)-tetracosenoyl‑CoA (C24:1, Δ15‑cis, no 2‑trans double bond), is not a substrate for TECR and instead enters β‑oxidation or serves as a product of the reductase step.

TECR Specificity

Class-level inference

Substrate for TECR (EC 1.3.1.93)

(15Z)-tetracosenoyl-CoA: not a substrate

Absolute requirement for trans-2,3-enoyl moiety in reductase assays

Binary specificity, validated in microsomal systems

Evidence Dimension	Enzyme‑substrate specificity (TECR)
Target Compound Data	(2E,15Z)-tetracosadienoyl‑CoA is a substrate for TECR (EC 1.3.1.93)
Comparator Or Baseline	(15Z)-tetracosenoyl‑CoA is NOT a substrate for TECR
Quantified Difference	Qualitative substrate vs. non‑substrate (binary specificity)
Conditions	Microsomal fatty acid elongation system (endoplasmic reticulum)

Why This Matters

If the experimental aim is to reconstitute the complete VLCFA elongation cycle or to measure TECR activity, (2E,15Z)-tetracosadienoyl‑CoA is the required intermediate; substituting with (15Z)-tetracosenoyl‑CoA would yield no detectable reductase activity.

• [1] NCBI Gene: TECR trans‑2,3‑enoyl‑CoA reductase [Homo sapiens]. (Available at: https://www.ncbi.nlm.nih.gov/gene/9524) View Source

Ionization State and Mass Precision

At physiological pH (7.3), (2E,15Z)-tetracosadienoyl‑CoA exists predominantly as the tetra‑anion (charge –4), with a monoisotopic mass of 1109.40967 Da [1]. The neutral species (CHEBI:76523) has a molecular weight of 1114.12 g/mol (C45H78N7O17P3S) [2]. For a C24:1 analog such as trans‑2‑tetracosenoyl‑CoA, the molecular weight differs by ~2 Da due to the absence of the 15‑cis double bond, and for the saturated C24:0‑CoA, the difference is ~4 Da. In high‑resolution mass spectrometry (e.g., orbitrap or Q‑TOF), this mass difference is sufficient to unambiguously distinguish the compounds in complex lipid extracts.

Monoisotopic Mass

Supporting evidence

1109.40967 Da

Enables unambiguous identification in LC-HRMS lipidomics

Charge state –4 at physiological pH

Evidence Dimension	Monoisotopic mass (negative ion, physiological pH)
Target Compound Data	1109.40967 Da (C45H74N7O17P3S, charge –4)
Comparator Or Baseline	trans‑2‑tetracosenoyl‑CoA (C24:1) ≈ 1107.4 Da; tetracosanoyl‑CoA (C24:0) ≈ 1109.4 Da (neutral species m/z differences even larger)
Quantified Difference	≥2 Da mass shift at the monoisotopic level
Conditions	Physiological pH 7.3, as defined in ChEBI (CHEBI:76393)

Why This Matters

For lipidomic workflows requiring absolute identification of VLCFA‑CoA intermediates, the exact mass and charge state of (2E,15Z)-tetracosadienoyl‑CoA enable confident separation from isobaric or near‑isobaric contaminants without additional chromatographic resolution.

• [1] ChEBI: CHEBI:76393 - (2E,15Z)-tetracosadienoyl-CoA(4−). EMBL‑EBI. (Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:76393) View Source
• [2] MedChemExpress product page: (2E,15Z)-Tetracosadienoyl-CoA. (Available at: https://www.medchemexpress.eu/2e-15z-tetracosadienoyl-coa.html) View Source

Purity and Storage Specifications

The commercially available research‑grade (2E,15Z)-tetracosadienoyl‑CoA from MedChemExpress is specified at 98% purity and is supplied with a recommended storage temperature (room temperature for shipping, with specific conditions on the certificate of analysis) [1]. In comparison, many C24‑CoA analogs (e.g., trans‑2‑tetracosenoyl‑CoA, tetracosanoyl‑CoA) are often offered at lower purities (e.g., 95% or less) and may require –20°C or –80°C storage to prevent hydrolysis of the thioester bond. The documented stability and purity profile of the (2E,15Z)-tetracosadienoyl‑CoA product reduces lot‑to‑lot variability in enzyme kinetics and flux assays, a critical factor when comparing results across different laboratories or time points.

Purity & Storage

Supporting evidence

98% purity; room-temperature shipping

Supports lot-to-lot consistency in enzyme kinetics

Vendor specification, review COA for batch details

Evidence Dimension	Vendor‑reported purity and storage condition
Target Compound Data	98% purity; room‑temperature shipping
Comparator Or Baseline	Analogous C24:1‑CoA / C24:0‑CoA products typically ≥95% purity; –20°C storage recommended
Quantified Difference	3% higher nominal purity; less stringent shipping temperature
Conditions	Commercial vendor specifications (MedChemExpress)

Why This Matters

Higher initial purity and less demanding shipping conditions translate to lower pre‑assay degradation and more consistent initial substrate concentration, directly improving the quantitative reproducibility of kinetic constants (Km, Vmax) derived from the compound.

• [1] MedChemExpress product page: (2E,15Z)-Tetracosadienoyl-CoA. (Available at: https://www.medchemexpress.eu/2e-15z-tetracosadienoyl-coa.html) View Source

(2E,15Z)-Tetracosadienoyl-CoA Applications

Microsomal Elongation Cycle Reconstitution

(2E,15Z)-tetracosadienoyl‑CoA serves as the authentic trans‑2,3‑enoyl‑CoA intermediate for the TECR‑catalyzed reduction step in the elongation of unsaturated C24 fatty acids. Using this compound in microsomal assays allows direct measurement of NADPH‑dependent reductase activity and the quantification of the complete four‑step cycle (condensation, reduction, dehydration, and second reduction) under controlled conditions [1]. Substituting with a saturated or mono‑unsaturated analog fails to recapitulate the native elongation product profile.

Peroxisomal β-Oxidation Flux Analysis

In rat and mouse models, (2E,15Z)-tetracosadienoyl‑CoA is a committed intermediate in the peroxisomal β‑oxidation of unsaturated very‑long‑chain fatty acids (n‑9 series). It can be used as a metabolic tracer to follow the conversion to 3(S)-hydroxy‑cis‑15‑tetracosaenoyl‑CoA and subsequent chain‑shortened products, enabling precise flux calculations in studies of peroxisomal disorders or VLCFA metabolism [2].

Lipidomics Reference Standard

Owing to its well‑defined monoisotopic mass (1109.40967 Da, charge –4 at pH 7.3) [3], (2E,15Z)-tetracosadienoyl‑CoA is ideally suited as a calibration standard for reversed‑phase liquid chromatography coupled to high‑resolution mass spectrometry (LC‑HRMS). Its distinct mass differentiates it from C24:1‑CoA and C24:0‑CoA species, allowing unambiguous identification and relative quantification in complex biological matrices.

TECR Inhibitor Screening

Because TECR (trans‑2,3‑enoyl‑CoA reductase) exhibits strict specificity for trans‑2,3‑enoyl‑CoA substrates, (2E,15Z)-tetracosadienoyl‑CoA is the definitive substrate for developing and validating TECR inhibitors. Saturated or 3‑cis‑enoyl‑CoA compounds are not turned over by TECR [1], making this compound essential for any high‑throughput screen or mechanistic study aimed at modulating VLCFA elongation.

Application

Selection Property

Validation Focus

Microsomal Elongation Reconstitution

TECR substrate specificity

NADPH-dependent reductase activity

Peroxisomal β-Oxidation Flux

Species-specific pathway annotation

Chain-shortening product profile

Lipidomics Reference Standard

Distinct monoisotopic mass

LC-HRMS calibration and identification

TECR Inhibitor Screening

Absolute substrate requirement

Inhibitor potency determination

• [1] Human‑GEM reaction MAR02330: H+ + NADPH + trans,cis‑2,15‑tetracosadienoyl‑CoA → (15Z)-tetracosenoyl‑CoA + NADP+. Metabolic Atlas. (Available at: https://ftp.metabolicatlas.org/explore/Human-GEM/gem-browser/reaction/MAR02330) View Source
• [2] Rat‑GEM reaction MAR03331: H2O + trans,cis‑2,15‑tetracosadienoyl‑CoA → 3(S)-hydroxy‑cis‑15‑tetracosaenoyl‑CoA. Metabolic Atlas. (Available at: https://ftp.metabolicatlas.org/explore/Rat-GEM/gem-browser/reaction/MAR03331) View Source
• [3] ChEBI: CHEBI:76393 - (2E,15Z)-tetracosadienoyl-CoA(4−). EMBL‑EBI. (Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:76393) View Source